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Introduction
ML213 is a potent and selective small-molecule activator of the voltage-gated potassium

channels Kv7.2 (KCNQ2) and Kv7.4 (KCNQ4).[1][2] These channels, which are key

components of the M-current, play a crucial role in regulating neuronal excitability by

contributing to the resting membrane potential and dampening repetitive firing.[1] ML213 acts

as a pore-targeted activator, binding to a hydrophobic pocket that includes a conserved

tryptophan residue (W236 in KCNQ2).[3][4][5] Its mechanism of action involves a

hyperpolarizing shift in the voltage-dependence of channel activation, an increase in current

amplitude, and a slowing of channel deactivation.[3] These properties make ML213 a valuable

pharmacological tool for investigating the physiological and pathophysiological roles of Kv7.2

and Kv7.4 channels in conditions such as epilepsy and chronic pain.

Quantitative Data Summary
The following table summarizes the effective concentrations (EC₅₀) of ML213 for various Kv7

channel subtypes as determined by patch clamp electrophysiology and other assays.
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Channel
Subtype

EC₅₀
(Electrophysio
logy)

EC₅₀ (Other
Assays)

Notes References

Kv7.2 (KCNQ2) 230 nM
359 nM (Tl⁺

influx)
Potent activator. [1]

Kv7.4 (KCNQ4) 510 nM
2400 nM (Tl⁺

influx)

Selective

activator.
[1]

Kv7.2/7.3

(KCNQ2/Q3)
370 nM Not Reported

Activates

heteromeric

channels.

[1]

Kv7.5 (KCNQ5) 0.7 µM Not Reported

Also shows

activity at higher

concentrations.

[2][6]

KCNQ2 ΔV₁/₂

Shift
340 ± 70 nM Not Reported

Concentration for

half-maximal

shift in voltage

dependence.

[1][2]

Signaling Pathway and Mechanism of Action
ML213 directly gates Kv7.2 and Kv7.4 channels, leading to an increase in potassium (K⁺)

efflux. This hyperpolarizes the neuronal membrane, moving the membrane potential further

from the threshold for action potential firing and thereby reducing neuronal excitability.
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ML213 Kv7.2/Kv7.4 ChannelBinds to pore K⁺ Efflux ↑Activation Membrane Hyperpolarization Neuronal Excitability ↓

Preparation

Recording

Drug Application

Analysis

Prepare Solutions
(Extra/Intracellular, ML213)

Pull & Fill Pipette
(2-5 MΩ)

Mount Coverslip in
Recording Chamber

Approach Cell with Pipette

Form Giga-seal (>1 GΩ)

Establish Whole-Cell
Configuration

Record Baseline Currents

Perfuse with ML213

Record Currents in ML213

Washout with Control Solution

Record Washout Currents

Analyze Data
(Current amplitude, V₁/₂, kinetics)
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Goal: Determine Optimal
ML213 Concentration

Perform Dose-Response Curve
(e.g., 10 nM - 30 µM)

Measure Key Parameters:
- Current Augmentation

- V₁/₂ Shift

Is Maximal Effect Required?

Use Saturating Concentration
(e.g., 5-10 µM)

Yes

Investigating Subtype Selectivity?

No

Select Optimal Concentration
Based on Data

Use Concentration Around EC₅₀

(e.g., 200-500 nM)

Yes

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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